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Compound of Interest

Compound Name: Anticancer agent 198

Cat. No.: B12386233

One of the most specifically identified molecules is Anticanceragent 198, also referred to as
compound 18b. This small molecule has been identified as a potential inhibitor of Werner
syndrome ATP-dependent helicase (WRN protein), a key enzyme in DNA repair and
maintenance.

Chemical Properties

Property Value

Molecular Formula C25H23F2N303][1]

IUPAC Name Not available in the provided search results.
Canonical SMILES Not available in the provided search results.

Biological Activity and Properties

Anticanceragent 198 has demonstrated significant cytotoxic effects against specific cancer cell
lines, particularly those with an over-expression of the WRN protein.[1][2] This suggests a
potential therapeutic strategy for tumors reliant on this particular DNA repair pathway.
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Cell Line ICso0 Value (at 5 pM)
PC3 >10 uM[1]

K562 0.05 uM[1]

293T 1.1 pM[1]

PC3-WRN (OE) IC20 of 0.12 PM[1]

Mechanism of Action: The primary proposed mechanism of action for Anticanceragent 198 is
the inhibition of the WRN protein.[1][2] The WRN protein is a DNA helicase and exonuclease
involved in maintaining genomic stability. Its inhibition can lead to the accumulation of DNA
damage in cancer cells, ultimately triggering apoptosis.

Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Anticanceragent 198 (Compound 18b): A Potential
WRN Protein Inhibitor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12386233#anticancer-agent-198-chemical-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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